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Compound of Interest

Compound Name: Phenyl benzoate

Cat. No.: B166620

CAS Number: 93-99-2

This technical guide provides an in-depth overview of phenyl benzoate, a significant chemical
compound with applications ranging from organic synthesis to biochemical research. It is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its properties, synthesis, and key reactions.

Core Properties of Phenyl Benzoate

Phenyl benzoate is a white crystalline solid with a faint geranium-like odor.[1][2] It is the ester
formed from the formal condensation of benzoic acid and phenol.[1][3]

Physicochemical Data

The following table summarizes the key quantitative properties of phenyl benzoate.
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Property Value Source(s)
Molecular Formula C13H1002 [415]
Molecular Weight 198.22 g/mol [41[5]
CAS Number 93-99-2 [31[41[5]
Melting Point 68-70 °C [11[3114]
Boiling Point 298-299 °C [11[3]114]
Density 1.235 g/cm3 [2][6]
Appearance White crystalline powder [11[3]
Insoluble in water. Soluble in
Solubility hot ethanol, diethyl ether, and [3][4]6]
chloroform.[3][4][6]
Stable under normal
N conditions. Incompatible with
Stability o [1][3]
strong oxidizing agents, strong
acids, and strong bases.[1][3]
Spectroscopic Technique Key Features Source(s)

1H NMR

Spectra available for

reference.

[7]

13C NMR

Data available in spectral

databases.

[8]

Infrared (IR)

The NIST WebBook provides a

reference IR spectrum.

[9]

Mass Spectrometry (MS)

Mass spectrum data is

available for this compound.

[9]

Experimental Protocols
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Detailed methodologies for the synthesis and a key reaction of phenyl benzoate are provided
below.

Synthesis of Phenyl Benzoate via Schotten-Baumann
Reaction

This reaction involves the benzoylation of phenol.
Materials:

e Phenol (1 g)

e 10% Sodium hydroxide (NaOH) solution (15 mL)
e Benzoyl chloride (2 mL)

o Ethanol (for recrystallization)

o Erlenmeyer flask with a rubber stopper

« Filtration apparatus (e.g., Buchner funnel)

Beakers and other standard laboratory glassware

Procedure:

In an Erlenmeyer flask, dissolve 1 gram of phenol in 15 mL of 10% sodium hydroxide
solution.[4]

o Carefully add 2 mL of benzoyl chloride to the flask.[4]

» Securely stopper the flask and shake it vigorously for approximately 15-30 minutes.[4] The
reaction is complete when the characteristic smell of benzoyl chloride is no longer
detectable.

» A solid precipitate of phenyl benzoate will form.[4]

» Collect the solid product by suction filtration, breaking up any lumps.[3]
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e Wash the crude product thoroughly with cold water to remove any unreacted starting
materials and byproducts.[4][10]

e Dry the product. The theoretical yield is approximately 2 grams.[4]

Purification by Recrystallization:

Transfer the crude phenyl benzoate to a boiling tube.
e Add a minimum amount of hot ethanol to dissolve the solid completely.[11]

o |f the solution is colored, it can be treated with a small amount of activated charcoal and then
hot filtered.

» Allow the solution to cool slowly to room temperature, and then in an ice bath to induce
crystallization.[12]

o Collect the purified crystals by suction filtration and wash them with a small amount of ice-
cold ethanol.[11]

e Dry the crystals to obtain pure phenyl benzoate.

The Fries Rearrangement of Phenyl Benzoate

The Fries rearrangement is a reaction of a phenolic ester to a hydroxy aryl ketone, catalyzed by
a Lewis acid.[2]

General Procedure Outline:

o Phenyl benzoate is treated with a Lewis acid catalyst, such as aluminum chloride (AICIs), in
a suitable solvent.[2][13]

e The reaction mixture is heated. The reaction temperature influences the product distribution.
o Lower temperatures favor the formation of the para-isomer (4-hydroxybenzophenone).[2]
o Higher temperatures favor the formation of the ortho-isomer (2-hydroxybenzophenone).[2]

e The reaction is worked up by hydrolysis to liberate the product.[13]
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Visualized Workflows and Mechanisms
Synthesis of Phenyl Benzoate: Experimental Workflow

Schotten-| Baumann Reaction Product Isolation and Purification

) Dissolve Phenol Add Benzoyl Vigorous Shaking Suction Filtration Wash with ecrystallize
10% NaOH Solution in NaOH Solution Chloride (15-30 min) Cold Water rom Ethanol
A

Benzoyl Chloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of phenyl benzoate.

Fries Rearrangement of Phenyl Benzoate: Reaction
Mechanism
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Caption: Mechanism of the Fries rearrangement.

Applications in Research
Role as a Chloride Transport Blocker

Phenyl benzoate has been identified as a chloride transport blocker.[1][6][14] It has been
shown to inhibit the chloride-dependent accumulation of glutamate into vesicles in rat brain
membranes.[6][14] This inhibitory effect is observed for both Ca2*/Cl--dependent and -
independent L-[3H]Glu binding.[6] This property makes phenyl benzoate a useful tool in
neurochemical research for studying glutamate transport and the role of chloride channels in
this process.
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Logical Relationship: Inhibition of Glutamate
Accumulation
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Caption: Phenyl benzoate's inhibitory effect.

Safety and Handling

Phenyl benzoate is harmful if swallowed and causes skin irritation.[11][15] It is advisable to
handle it with appropriate personal protective equipment, including gloves and safety goggles,
in a well-ventilated area or fume hood.[11] Avoid breathing dust.[15] In case of contact with
skin, wash off with soap and plenty of water. If ingested, rinse the mouth with water and consult
a physician. It is stable under recommended storage conditions, which is in a cool, dry, and
well-ventilated place in a tightly sealed container.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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